N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(2-hydroxy-4-methylphenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C15H13N3O4S/c1-9-6-7-11(13(19)8-9)16-15(23)17-14(20)10-4-2-3-5-12(10)18(21)22/h2-8,19H,1H3,(H2,16,17,20,23)
• InChI Key: XEKDZPZZNBARRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-])O
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-nitrobenzamide, also known as NMNAT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. The compound is a member of the nitrobenzamide family and is commonly used as a tool compound in the study of various biological processes. In

Mechanism of Action

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-nitrobenzamide works by inhibiting the activity of PARP1, an enzyme that is involved in DNA repair. PARP1 is activated in response to DNA damage and plays a critical role in the repair of single-strand DNA breaks. This compound binds to the catalytic domain of PARP1 and prevents its activity, leading to the accumulation of DNA damage and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models. This compound has also been shown to enhance the activity of chemotherapy drugs, making them more effective in killing cancer cells. In addition, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-nitrobenzamide is its specificity for PARP1, which allows for the study of PARP1-dependent processes without affecting other cellular processes. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments. In addition, this compound may not be effective in all cell types, which can limit its applicability in certain studies.

Future Directions

There are several future directions for research on N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-nitrobenzamide. One area of interest is the development of more potent and selective PARP1 inhibitors based on the structure of this compound. Another area of research is the study of the role of PARP1 in other cellular processes, such as chromatin remodeling and transcriptional regulation. Finally, there is interest in the development of this compound-based therapies for cancer and neurodegenerative diseases, which could potentially improve patient outcomes and quality of life.

Scientific Research Applications

N-{[(2-hydroxy-4-methylphenyl)amino]carbonothioyl}-2-nitrobenzamide has a wide range of scientific research applications, including the study of protein-protein interactions, enzyme kinetics, and cellular processes. It is commonly used as a tool compound in the study of various biological processes, including DNA repair, apoptosis, and autophagy. This compound has been shown to be a potent inhibitor of PARP1, a DNA repair enzyme, and has been used to study the role of PARP1 in cancer biology.